Cas no 23183-92-8 (Silane, 1,2-ethynediylbis[(1,1-dimethylethyl)dimethyl-)

• Product Name: Silane, 1,2-ethynediylbis[(1,1-dimethylethyl)dimethyl-
• CAS No: 23183-92-8
• MF: C₁₄H₃₀Si₂
• MW: 254.559006214142
• CID: 1413772
• PubChem ID: 14979593
• Update Time: 2025-04-20

Silane, 1,2-ethynediylbis[(1,1-dimethylethyl)dimethyl- Chemical and Physical Properties

Names and Identifiers

• tert-butyl-[2-[tert-butyl(dimethyl)silyl]ethynyl]-dimethylsilane
• Q63396368
• Bis(tert-butyldimethylsilyl)acetylene
• DTXSID10566420
• 23183-92-8
• (Ethyne-1,2-diyl)bis[tert-butyl(dimethyl)silane]
• Silane, 1,2-ethynediylbis[(1,1-dimethylethyl)dimethyl-

• Inchi： 1S/C14H30Si2/c1-13(2,3)15(7,8)11-12-16(9,10)14(4,5)6/h1-10H3
• InChI Key： YRUARCSGWDQBNC-UHFFFAOYSA-N
• SMILES： [Si](C#C[Si](C)(C)C(C)(C)C)(C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 254.1887
• Monoisotopic Mass: 254.18860403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0